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Compound of Interest

Compound Name: 2-Bromobenzohydrazide

CAS No.: 29418-67-5

Cat. No.: B1329780

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-bromobenzohydrazide, a key

chemical intermediate in the development of novel therapeutic agents. This document outlines

its chemical identity, physicochemical properties, a detailed synthesis protocol, and an

exploration of its biological significance as a scaffold for bioactive molecules.

Chemical Identity and Properties
2-Bromobenzohydrazide is a substituted aromatic hydrazine derivative. Its core structure is

utilized in the synthesis of a variety of compounds with potential pharmacological activities.

Table 1: Chemical Identifiers for 2-Bromobenzohydrazide
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Identifier Value

IUPAC Name 2-bromobenzohydrazide[1]

CAS Number 29418-67-5[1]

Molecular Formula C₇H₇BrN₂O[1]

InChI Key PQNLAYLOCZKPIY-UHFFFAOYSA-N[1]

SMILES C1=CC=C(C(=C1)C(=O)NN)Br[1]

Table 2: Physicochemical Properties of 2-Bromobenzohydrazide

Property Value Source

Molecular Weight 215.05 g/mol PubChem

Melting Point 149.5-155.5 °C Thermo Fisher Scientific

Appearance
White to pale cream crystals or

powder
Thermo Fisher Scientific

LogP 0.26 SIELC Technologies

Synthesis of 2-Bromobenzohydrazide
The synthesis of 2-bromobenzohydrazide is most commonly achieved through the

hydrazinolysis of a 2-bromobenzoic acid ester, typically methyl 2-bromobenzoate, with

hydrazine hydrate. This method is a standard procedure for the formation of hydrazides.

Experimental Protocol: Synthesis from Methyl 2-
Bromobenzoate
This protocol describes a general procedure for the synthesis of 2-bromobenzohydrazide.

Materials:

Methyl 2-bromobenzoate
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Hydrazine hydrate (80-100% solution)

Ethanol (or another suitable alcohol solvent)

Distilled water

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Heating mantle and magnetic stirrer

Filtration apparatus (Büchner funnel)

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, dissolve methyl 2-bromobenzoate in a suitable amount of ethanol. A typical

concentration is in the range of 1-2 M.

Addition of Hydrazine Hydrate: To the stirred solution, add a molar excess of hydrazine

hydrate (typically 2 to 5 equivalents). The addition may be exothermic, so it should be done

cautiously, potentially in an ice bath if the reaction is vigorous.

Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours

(typically 2-6 hours). The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) by observing the disappearance of the starting ester.

Work-up: After the reaction is complete, cool the mixture to room temperature. The product,

2-bromobenzohydrazide, will often precipitate out of the solution. If not, the volume of the

solvent can be reduced under vacuum to induce precipitation.

Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

solid with cold distilled water to remove any unreacted hydrazine hydrate and other water-

soluble impurities.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as an ethanol/water mixture, to yield pure 2-bromobenzohydrazide.
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Drying: Dry the purified product under vacuum to remove any residual solvent.
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Synthesis Workflow for 2-Bromobenzohydrazide

Biological Activity and Significance
While specific quantitative data on the biological activity of 2-bromobenzohydrazide is limited

in publicly available literature, the benzohydrazide scaffold is a well-established

pharmacophore in medicinal chemistry. Numerous derivatives of 2-bromobenzohydrazide
have been synthesized and evaluated for a range of biological activities.

Table 3: Reported Biological Activities of Benzohydrazide Derivatives

Activity Description

Antimicrobial

Benzylidene hydrazides, including those with

chloro and nitro substitutions, have shown in

vitro antibacterial and antifungal activities.[2]

Antifungal

Acylhydrazone derivatives have been

investigated as inhibitors of fungal sphingolipid

synthesis, with some showing potent activity

against clinically relevant fungal strains.

Enzyme Inhibition

Arylhydrazides, including benzhydrazide, are

known to be inhibitors of enzymes such as

horseradish peroxidase.[3] This suggests that 2-

bromobenzohydrazide and its derivatives may

also act as enzyme inhibitors.

Anti-nematode

A derivative of 2-bromobenzohydrazide, N'-{4-

[(benzoyloxy)imino]- cyclohexa-2,5-dien-1-

ylidene}-2-bromobenzohydrazide, has

demonstrated excellent anti-nematode activity.

[4]

The primary role of 2-bromobenzohydrazide in drug development is as a versatile starting

material for the synthesis of more complex molecules with enhanced biological activities. The

bromo-substituent provides a handle for further chemical modifications, such as cross-coupling

reactions, allowing for the creation of diverse chemical libraries for screening.
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Proposed Mechanism of Action: Enzyme Inhibition
One of the potential mechanisms of action for benzohydrazide derivatives is through enzyme

inhibition. For instance, the inhibition of horseradish peroxidase by benzhydrazide involves the

oxidation of the hydrazide by the enzyme's catalytic intermediates, leading to the formation of a

reactive benzoyl radical that can covalently modify the enzyme's active site.[3]

Enzyme Catalytic Cycle

Inhibitor Activation

Peroxidase (Fe³⁺)

Compound I (Fe⁴⁺=O Por•⁺)

H₂O₂ Compound II (Fe⁴⁺=O)e⁻

Enzyme Inactivation

e⁻

2-Bromobenzohydrazide Hydrazide Radical

Oxidation by
Compound I/II Benzoyl RadicalElimination of N₂H₂

Covalent Modification
of Active Site

Click to download full resolution via product page

Proposed Peroxidase Inhibition by 2-Bromobenzohydrazide

Conclusion
2-Bromobenzohydrazide is a valuable chemical entity for researchers and professionals in

the field of drug development. Its straightforward synthesis and the versatile reactivity of its

chemical structure make it an important building block for the creation of novel compounds with

a wide spectrum of potential therapeutic applications. Further investigation into the specific

biological activities of 2-bromobenzohydrazide itself, as well as the continued exploration of

its derivatives, holds promise for the discovery of new and effective drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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